10.1039/B303042C | New SO2 resistant mesoporous La–Co–Zr mixed oxidecatalysts for hydrocarbonoxidation

New SO2 resistant mesoporous La–Co–Zr mixed oxidecatalysts for hydrocarbonoxidation

Physical Chemistry Chemical Physics Pub Date: 2003-05-13 DOI: 10.1039/B303042C

Abstract

A new approach for the synthesis of a new type of ternary mesoporous La–Co–Zr mixed oxides with various atomic (La + Co/La + Co + Zr) ratios is reported. The synthesis method combines the advantages of the preparation of the clear soluble homogeneous metal oxides containing a cationic surfactant in acidic medium followed by the precipitation of this mixture in basic medium and hydrothermal treatment. These solids have high surface area, uniform mesopore size with a worm-hole like pore structure, good thermal stability and high component dispersion. They exhibit unusually high catalytic activity and resistance to SO₂ poisoning in the complete methane oxidation as compared to bulk LaCoO₃ perovskites.

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Journal Name：Physical Chemistry Chemical Physics

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